molecular formula C11H12O2 B8559368 4-Vinylphenylpropionic acid

4-Vinylphenylpropionic acid

Cat. No.: B8559368
M. Wt: 176.21 g/mol
InChI Key: DXBXCXFOSGJETM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Vinylphenylpropionic acid is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O2

Molecular Weight

176.21 g/mol

IUPAC Name

2-(4-ethenylphenyl)propanoic acid

InChI

InChI=1S/C11H12O2/c1-3-9-4-6-10(7-5-9)8(2)11(12)13/h3-8H,1H2,2H3,(H,12,13)

InChI Key

DXBXCXFOSGJETM-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=C(C=C1)C=C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 g (0.1 mol)of ethyl 4-vinylphenylpropionate was fed to a 1-liter three-necked flask, 100 ml of THF was added and well dissolved, and further 0.3 g of 2,4,6-tris(3′,5′-di-t-butyl-4′-hydroxybenzyl)mesitylene was added. 100 ml of a 1.5 N aqueous solution of sodium hydroxide was added dropwise under stirring at room temperature and stirred at 50° C. for 1.5 hours. After THF was distilled off under reduced pressure and the reaction product was extracted with 100 ml of n-hexane twice, 15 ml of 37% concentrated hydrochloric acid was added dropwise under stirring to produce a white precipitate. The precipitate was separated by filtration, washed in cold water completely and vacuum dried at 50° C. for 12 hours to obtain 12 g of 4-vinylphenylpropionic acid (C11H12O2). The yield was 68%. According to elemental analysis (wt %), C: 74.76 (calculated value: 74.98) and H: 6.91 (calculated value: 6.86). FIG. 3 shows a nuclear magnetic resonance spectrum of this compound and FIG. 4 shows an infrared absorption spectrum of this compound.
Name
ethyl 4-vinylphenylpropionate
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
0.3 g
Type
reactant
Reaction Step Two
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four

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